![molecular formula C11H12ClNO3S B1599047 2-Methyl-5-(2-oxo-pyrrolidin-1-yl)-benzenesulfonyl chloride CAS No. 878433-23-9](/img/structure/B1599047.png)
2-Methyl-5-(2-oxo-pyrrolidin-1-yl)-benzenesulfonyl chloride
Overview
Description
“2-Methyl-5-(2-oxo-pyrrolidin-1-yl)-benzenesulfonyl chloride” is a chemical compound with the molecular formula C11H12ClNO3S . It has a molecular weight of 273.73 . The compound is used for scientific research needs .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES notation: Cc1ccc (cc1S (Cl) (=O)=O)N1CCCC1=O . The InChI representation is: InChI=1/C11H12ClNO3S/c1-8-4-5-9 (7-10 (8)17 (12,15)16)13-6-2-3-11 (13)14/h4-5,7H,2-3,6H2,1H3 .Scientific Research Applications
Organic Reactions in Ionic Liquids
2-Methyl-5-(2-oxo-pyrrolidin-1-yl)-benzenesulfonyl chloride has been explored for its reactivity in ionic liquids, demonstrating a simple and highly regioselective N-substitution of pyrrole. This reaction leads to the formation of N-substituted pyrroles in excellent yields, showcasing the compound's utility in synthesizing pyrrole derivatives with potential applications in pharmaceuticals and materials science (Zhanggao Le et al., 2004).
Structural and Kinetic Investigations
Research has also delved into the synthesis, crystal and molecular-electronic structure, and kinetic investigation of sterically hindered isomeric forms of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride. Such studies provide valuable insights into the structural characteristics and reactivity patterns of these compounds, highlighting their potential in developing new materials with specific physical and chemical properties (L. Rublova et al., 2017).
Green Chemistry Applications
In the realm of green chemistry, benzenesulfonyl chlorides, including derivatives like this compound, have been utilized in palladium-catalyzed desulfitative C-H bond arylation of heteroarenes. These reactions are performed in environmentally friendly solvents, underscoring the compound's role in sustainable chemical processes (A. Hfaiedh et al., 2015).
Antiproliferative Activity Against Cancer Cell Lines
The synthesis of new pyrimidine derivatives from reactions involving benzenesulfonyl chloride has shown antiproliferative activity against selected human cancer cell lines. This highlights the potential of this compound in medicinal chemistry, particularly in the design of novel anticancer agents (S. Awad et al., 2015).
Mechanism of Action
Target of Action
The primary targets of 2-Methyl-5-(2-oxo-pyrrolidin-1-yl)-benzenesulfonyl chloride are currently unknown. This compound is a relatively new chemical entity and research is ongoing to identify its specific molecular targets .
Mode of Action
It is believed that the compound interacts with its targets in a way that alters their function, leading to changes in cellular processes .
Pharmacokinetics
Therefore, its impact on bioavailability is currently unknown .
Result of Action
As research progresses, more information about the effects of this compound at the molecular and cellular level will become available .
Action Environment
Factors such as temperature, pH, and the presence of other molecules could potentially affect the action of this compound .
Properties
IUPAC Name |
2-methyl-5-(2-oxopyrrolidin-1-yl)benzenesulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO3S/c1-8-4-5-9(7-10(8)17(12,15)16)13-6-2-3-11(13)14/h4-5,7H,2-3,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWTNVYNSLQCXRC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2CCCC2=O)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90424473 | |
Record name | 2-Methyl-5-(2-oxo-pyrrolidin-1-yl)-benzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90424473 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
878433-23-9 | |
Record name | 2-Methyl-5-(2-oxo-pyrrolidin-1-yl)-benzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90424473 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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